![molecular formula C24H20N2O3S B2483437 N-(4,5-diphenylthiazol-2-yl)-2,3-dimethoxybenzamide CAS No. 922654-99-7](/img/structure/B2483437.png)
N-(4,5-diphenylthiazol-2-yl)-2,3-dimethoxybenzamide
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Description
N-(4,5-diphenylthiazol-2-yl)-2,3-dimethoxybenzamide, also known as DMTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMTB is a thiazole derivative that has been synthesized using various methods.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Heterocyclic Compounds
The synthesis of benzo[c][1,8]phenanthroline derivatives, undertaken for potential antitumor properties, involved the preparation of dimethoxy benzo[c][1,8]phenanthrolin-6-ones using compounds similar to N-(4,5-diphenylthiazol-2-yl)-2,3-dimethoxybenzamide. This process involved the cyclization of benzamide derivatives and produced unexpected internal Diels-Alder adducts from a benzyne intermediate (Prado, Michel, Tillequin, & Koch, 2006).
Development of Novel Chemical Moieties
The 3,4-dimethoxybenzyl group, akin to the structure of this compound, was used to N-protect diphenyl 1,2-thiazetidine dioxide derivatives. This group demonstrated easy elimination and influenced the yield of the final compounds (Grunder-Klotz & Ehrhardt, 1991).
Synthesis of Acaricidal Compounds
Research into novel 1,3-oxazolines, containing an oxime ether moiety, utilized intermediate compounds with structural similarities to this compound. These compounds exhibited significant acaricidal activity and potential application in controlling spider mites (Li et al., 2014).
Biological and Pharmacological Research
Anticancer Agent Development
Synthesis of new benzothiazole acylhydrazones, related to this compound, was pursued for their potential as anticancer agents. The compounds exhibited promising activity against various cancer cell lines (Osmaniye et al., 2018).
Investigation of Dyes for Biological Applications
Novel arylazothiazole disperse dyes containing selenium were synthesized and tested for antimicrobial and antitumor activities. These compounds, with structural relations to this compound, showed high efficiency in vitro (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).
ACAT Inhibition for Therapeutic Purposes
Novel derivatives of N-(4,5-diphenylthiazol-2-yl) were prepared as potential acyl-CoA: cholesterol O-acyltransferase (ACAT) inhibitors, demonstrating the diverse pharmacological potential of compounds structurally related to this compound (Romeo et al., 1999).
properties
IUPAC Name |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,3-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O3S/c1-28-19-15-9-14-18(21(19)29-2)23(27)26-24-25-20(16-10-5-3-6-11-16)22(30-24)17-12-7-4-8-13-17/h3-15H,1-2H3,(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBILVNLMDGAPSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)NC2=NC(=C(S2)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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